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Compound of Interest

Compound Name: 3-Amino-5-methylphenol

Cat. No.: B1274162 Get Quote

An In-depth Technical Guide to 3-Amino-5-methylphenol (CAS Number: 76619-89-1)

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, safety, and potential applications of 3-Amino-5-methylphenol, a key

intermediate in the chemical and pharmaceutical industries. This document is intended for

researchers, scientists, and professionals in drug development.

Core Properties
3-Amino-5-methylphenol, also known as 5-amino-m-cresol, is a white crystalline solid.[1] It is

recognized for its utility in the manufacturing of various dyes and as a building block in the

synthesis of pharmaceutical compounds.[1]

Physicochemical Data
A summary of the key physicochemical properties of 3-Amino-5-methylphenol is presented in

Table 1 for easy reference and comparison.
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Property Value Reference

CAS Number 76619-89-1 [1][2]

Molecular Formula C₇H₉NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Melting Point 139 °C [1][3]

Boiling Point 281.1 °C at 760 mmHg [1]

Density 1.157 g/cm³ [1]

Flash Point 123.8 °C [1]

Refractive Index 1.616 [1]

LogP 1.864 [1]

PSA (Polar Surface Area) 46.25 Å² [1]

EINECS Number 278-502-6 [1][2]

Spectral Data
While specific spectral data was not detailed in the immediate search results, standard

analytical techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy,

and Mass Spectrometry (MS) are typically used to characterize this compound. Researchers

are advised to consult spectral databases for detailed information.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 3-Amino-5-methylphenol
(CAS 76619-89-1) is not readily available in the public domain, a common and plausible route

is the reduction of the corresponding nitro compound, 3-methyl-5-nitrophenol. Below is a

generalized experimental protocol based on common chemical transformations for similar

compounds.

Experimental Protocol: Reduction of 3-Methyl-5-
nitrophenol (Hypothetical)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6868899/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6868899/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6868899/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://pdfs.semanticscholar.org/da9f/1d09ab0dbf077c0265ebf2530fa209533f45.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Substituted_Aminophenols_in_the_Synthesis_of_Commercially_Significant_Drugs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6868899/
https://www.benchchem.com/product/b1274162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize 3-Amino-5-methylphenol by the reduction of 3-methyl-5-nitrophenol.

Materials:

3-Methyl-5-nitrophenol

Tin(II) chloride dihydrate (SnCl₂·2H₂O) or catalytic hydrogenation setup (e.g., H₂ gas, Pd/C

catalyst)

Concentrated Hydrochloric Acid (HCl)

Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃) solution

Ethyl acetate or other suitable organic solvent

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-methyl-5-nitrophenol in a suitable solvent such as ethanol or ethyl

acetate.

Reduction:

Using Tin(II) Chloride: Add an excess of tin(II) chloride dihydrate to the solution, followed

by the slow addition of concentrated hydrochloric acid. Heat the mixture to reflux and

monitor the reaction progress using Thin Layer Chromatography (TLC).

Using Catalytic Hydrogenation: Alternatively, subject the solution of 3-methyl-5-nitrophenol

to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen

atmosphere.

Work-up:
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After the reaction is complete (as indicated by TLC), cool the reaction mixture to room

temperature.

If tin(II) chloride was used, carefully neutralize the acidic solution with a saturated sodium

bicarbonate solution or a dilute sodium hydroxide solution until the pH is basic. This will

precipitate tin salts.

Filter the mixture to remove the inorganic salts or the catalyst (if hydrogenation was used).

Extraction: Transfer the filtrate to a separatory funnel and extract the aqueous layer multiple

times with ethyl acetate.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the solvent

under reduced pressure using a rotary evaporator to obtain the crude product.

Purification: The crude 3-Amino-5-methylphenol can be purified by recrystallization from a

suitable solvent system (e.g., water or an ethanol/water mixture) or by column

chromatography on silica gel.

Visualization of Synthetic Workflow
The following diagram illustrates the proposed synthetic workflow for 3-Amino-5-
methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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